Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

3-oxopropanoic acid natural occurrence

metabolic pathways

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 926-61-4
Cat. No.: S580796

Compound Focus: 3-Oxopropanoic acid

Get Quote

Metabolic Pathways of 3-Oxopropanoic Acid

Pathway / Role

Organism |/ Context

Key Enzymes |
Processes

Fate of 3-Oxopropanoic
Acid

Beta-Alanine
Metabolism [1]

Alternative
Propionate
Metabolism [1]

CO: Fixation (3-
HP/4-HB Cycle)
[1]

Mammals (including
humans)

Tissues with high fatty
acid oxidation (e.qg.,
liver)

Autotrophic Archaea
(Metallosphaera
sedula, Nitrosopumilus
maritimus)

Beta-alanine-pyruvate
transaminase, Malonate-
semialdehyde
dehydrogenase (EC
1.2.1.15)

Methylmalonate-
semialdehyde
dehydrogenase (EC
1.2.1.27)

Malonyl-CoA reductase,
Malonic semialdehyde
reductase

Oxidized to malonate, then
to malonyl-CoA for fatty acid
synthesis

From 2-methyl-3-
oxopropanoate oxidation to
propanoyl-CoA, linking to
TCA cycle

Reduced to 3-
hydroxypropionate; key
intermediate in converting
malonyl-CoA to propionyl-
CoA
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Pathway / Role

Degradation of
Other
Compounds [2]

[3]

Atmospheric
Presence [2] [3]

Organism |/ Context

Bacteria
(Pseudomonas
fluorescens,
Escherichia coli)

Environmental
(aerosols)

Key Enzymes |
Processes

Hydration of propiolic
acid; Uracil degradation

Functional Roles in Key Pathways

Fate of 3-Oxopropanoic
Acid

Formed as an intermediate
and converted to acetyl-CoA
via decarboxylation

Detected in marine, Arctic,
and urban aerosols (e.qg.,
Arctic, North Pacific, India,
Tokyo)

Beta-Alanine Metabolism is a well-characterized pathway in mammals. 3-Oxopropanoic acid is produced

from beta-alanine and is subsequently oxidized, connecting this non-proteinogenic amino acid to central

carbon metabolism and lipid biosynthesis [1]. Defects in the mitochondrial enzyme malonyl-CoA

decarboxylase can cause 3-oxopropanoic acid to accumulate, leading to metabolic disturbances [1].

In the 3-Hydroxypropionate/4-Hydrobutyrate (3-HP/4-HB) Cycle, used by some Archaea for carbon

fixation, 3-oxopropanoic acid is a crucial intermediate. The cycle efficiently incorporates inorganic carbon

into organic molecules [1].

The diagram below illustrates the central role of 3-oxopropanoic acid across these different metabolic

pathways.
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Key metabolic pathways and enzymes for 3-oxopropanoic acid.

Experimental Insights & Analytical Methods

Enzyme Kinetics are crucial for understanding metabolic control. The table below shows the kinetic

parameters of malonic semialdehyde reductase from two different archaea.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s580796?utm_src=pdf-body-img
https://www.smolecule.com/products/s580796?utm_src=pdf-body
https://www.smolecule.com/products/s580796?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

. Km Vmax Optlmal Optlmal
Organism Enzyme .
(mM) (umol/min/mg) Temp. pH
Nitrosopumilus Malonic 0.11 86.9 Not Not
maritimus [1] semialdehyde Specified Specified
reductase
Metallosphaera Malonic 0.07 200 (at 65°C) 75°C 6.7
sedula [1] semialdehyde
reductase

Synthesis and Handling in a lab setting requires specific approaches. 3-Oxopropanoic acid is highly
reactive and often generated in situ for reactions [2] [3]. One common method involves reacting malic acid
with concentrated sulfuric acid, which also produces formic acid, water, and carbon monoxide [2] [3]. A
more stable precursor is ethyl 3-oxopropionate diethyl acetal, which can be hydrolyzed with dilute sulfuric

acid and neutralized to yield the acid [2] [3].

In analytical chemistry and drug development, 3-oxopropanoic acid is used as a reference standard for
compounds like Epinephrine to ensure analytical method validation and quality control during drug synthesis

[4].

Research Applications & Considerations

The diverse functions of 3-oxepropaneic acid make it relevant for several research applications:

¢ Metabolic Disease Research: Investigating inborn errors of metabolism related to malonic
semialdehyde dehydrogenase and malonyl-CoA decarboxylase [1].

¢ Microbial Biochemistry: Studying carbon fixation pathways in archaea and bacterial degradation of
pollutants [2] [1].

¢ Environmental Science: Tracing sources and chemistry of organic aerosols [2].

When working with this compound, note that it can inhibit biochemical assays, including the polymerase

chain reaction (PCR) and the activity of certain enzymes like malonate-semialdehyde dehydrogenase [1].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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